5-Cyclopropyl-1,3,4-thiadiazol-2-amine
Overview
Description
5-Cyclopropyl-1,3,4-thiadiazol-2-amine is a compound that belongs to the thiadiazole class. Thiadiazoles are heterocyclic compounds containing a ring with two nitrogen atoms and one sulfur atom. They are of significant interest in various fields due to their diverse chemical and physical properties.
Synthesis Analysis
The synthesis of thiadiazole derivatives often involves cyclization reactions of thiosemicarbazide or thiohydrazide in the presence of a catalyst. For example, Dani et al. (2013) described the synthesis of various thiadiazole derivatives using manganese(II) nitrate as a catalyst, leading to the formation of compounds like 5-benzyl-N-phenyl-1,3,4-thiadiazol-2-amine (Dani et al., 2013). Additionally, Kokovina et al. (2021) developed a new method for synthesizing 1,3,4-thiadiazol-2-amine derivatives using a one-pot reaction that avoids toxic additives (Kokovina et al., 2021).
Molecular Structure Analysis
The molecular structure of thiadiazole derivatives is often characterized using techniques like X-ray diffraction, NMR, and FT-IR spectroscopy. Kerru et al. (2019) reported on the crystal and molecular structure of a thiadiazole compound, which was analyzed using X-ray diffraction and DFT calculations (Kerru et al., 2019).
Chemical Reactions and Properties
Thiadiazoles undergo various chemical reactions, such as cycloadditions and substitutions. Zyabrev et al. (2003) studied the [3+2]-cycloaddition reactions of 1,2,4-Thiadiazol-5(2H)-imines, revealing interesting coordination behavior (Zyabrev et al., 2003).
Physical Properties Analysis
The physical properties of thiadiazole compounds can be diverse, depending on their structure. These properties include solubility, melting point, and crystalline structure. The physical properties are often correlated with the molecular structure as determined by various analytical methods.
Chemical Properties Analysis
The chemical properties of thiadiazoles include reactivity, stability, and electronic properties. The HOMO and LUMO energy levels, as analyzed using computational methods, can provide insights into the stability and reactivity of these compounds. For instance, Dani et al. (2013) discussed the stability of thiadiazole derivatives based on their HOMO and LUMO energy levels (Dani et al., 2013).
Scientific Research Applications
1,3,4-thiadiazol-2-amine derivatives have been the subject of research due to their potential biological applications . They have been shown to exhibit antitumor , antibacterial , antifungal , and antiparasitic activities. In addition, there are several examples where 2-amino-1,3,4-thiadiazoles demonstrate inhibitory activity against carbonic anhydrase and alpha-glycosidase , which is important for the treatment of glaucoma and diabetes mellitus type 2 .
A novel method for the synthesis of 1,3,4-thiadiazol-2-amine derivatives has been developed. This method involves a one-pot reaction between a thiosemicarbazide and carboxylic acid without toxic additives such as POCl3 or SOCl2 . The reaction was investigated in the presence of polyphosphate ester (PPE) . It was found that, in the presence of PPE, the reaction between the thiosemicarbazide and carboxylic acid proceeds in one-pot through three steps with the formation of corresponding 2-amino-1,3,4-thiadiazole .
Safety And Hazards
The safety data sheet for 5-Cyclopropyl-1,3,4-thiadiazol-2-amine indicates that it is hazardous. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation .
properties
IUPAC Name |
5-cyclopropyl-1,3,4-thiadiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c6-5-8-7-4(9-5)3-1-2-3/h3H,1-2H2,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVLUMBXGKFNNAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(S2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90352040 | |
Record name | 5-cyclopropyl-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90352040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclopropyl-1,3,4-thiadiazol-2-amine | |
CAS RN |
57235-50-4 | |
Record name | 5-cyclopropyl-1,3,4-thiadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90352040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 57235-50-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.